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Compound of Interest

Compound Name: Magtrieve(TM)

Cat. No.: B076450

Ensuring the safe and compliant disposal of Magtrieve™, a magnetic chromium dioxide (CrO2)
reagent, is paramount for laboratory safety and environmental protection. This guide provides
essential information on the proper handling and disposal procedures for researchers,
scientists, and drug development professionals. While specific regulations may vary, this
document outlines the key considerations and recommended practices based on available
safety data.

Magtrieve™ is a stable form of chromium oxide; however, under certain conditions, such as
elevated temperatures, it may convert to other forms of chromium, including the more
hazardous hexavalent chromium (Cr(VI)).[1] Therefore, it is crucial to handle and dispose of
this material with care, adhering to all applicable federal, state, and local regulations.[1]

Key Safety and Regulatory Information

The following table summarizes critical data regarding Magtrieve™ and its disposal
considerations.
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Property Data Citation(s)
Chemical Name Chromium(1V) oxide [2]
CAS Number 12018-01-8 [2]
Appearance Powder [2]

Discarded Chromium(lll) Oxide
is not typically classified as
hazardous waste under 40

RCRA Classification CFR part 261. However, [1]
specific circumstances may
require hazardous waste

disposal.

May cause skin and eye
irritation. Prolonged exposure
to trivalent chromium
Potential Hazards compounds may affect the [1]
respiratory system.[1] Can
revert to hexavalent chromium

at high temperatures.[1]

Disposal is governed by

federal, state, and local

regulations. Consultation with
Regulatory Oversight your state's Department of [3]

Environmental Protection

(DEP) or regional EPA office is

recommended.

) ) N95 dust mask, eye shields,
Personal Protective Equipment

and gloves are recommended.  [2]
(PPE)

[2]

Spill Cleanup and Disposal Protocol

In the event of a Magtrieve™ spill, or for the disposal of used or expired material, the following
steps should be taken.
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Experimental Protocol: Spill Containment and Cleanup

Evacuate and Secure the Area: Immediately evacuate non-essential personnel from the spill
area.[3]

Don Appropriate PPE: Before entering the spill area, ensure you are wearing the
recommended personal protective equipment, including an N95 dust mask, safety goggles or
face shield, and chemical-resistant gloves.[2][4]

Contain the Spill: Prevent the powder from becoming airborne.
Clean the Spill:

o Small Spills: Carefully use a vacuum cleaner equipped with a HEPA filter or employ wet
clean-up techniques to gather the material.[1]

o Avoid Dry Sweeping: Do not use brushes or dry sweeping methods as this can generate
dust.

Package the Waste: Place the collected Magtrieve™ waste into a clearly labeled, sealed
container.[1][3]

Decontaminate the Area: Thoroughly wash the spill area with soap and water.[3]

Dispose of Contaminated Materials: Any materials used for cleanup, such as contaminated
clothing or cleaning supplies, should be disposed of as hazardous waste.

Waste Disposal Workflow

The decision-making process for the final disposal of Magtrieve™ waste should be systematic
to ensure compliance and safety. The following diagram illustrates the recommended workflow.
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Magtrieve™ Waste Generated

Consult Safety Data Sheet (SDS)
and Institutional SOPs

Is the waste mixed with
other hazardous materials?

Treat as Hazardous Waste Proceed with Caution

; l

Contact Environmental Health & Safety (EHS)
or Waste Disposal Officer

l

Waste Characterization

Is it classified as
hazardous waste by EHS?

Yes N

Package, Label, and Store
for Hazardous Waste Pickup

Follow Institutional Guidelines
for Non-Hazardous Chemical Waste

Arrange for pickup by a
licensed hazardous waste disposal company

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Magtrieve™ waste.
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Important Considerations:

o Consult Local Authorities: Always consult with your institution's Environmental Health and
Safety (EHS) department and local waste management authorities to ensure compliance
with all regulations.[3]

» Licensed Disposal: For significant quantities or if deemed hazardous, disposal must be
handled by a licensed chemical waste disposal contractor.[5]

e Avoid Drains: Do not dispose of Magtrieve™ down the drain.[4]

o Container Disposal: Empty Magtrieve™ containers should be thoroughly rinsed, with the
rinsate collected as chemical waste, before the container is discarded or recycled according
to institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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